Cas no 1903082-29-0 (N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide)
N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide
- F6514-9523
- N-([2,3'-bipyridin]-3-ylmethyl)-1-(3-fluorophenyl)methanesulfonamide
- 1-(3-fluorophenyl)-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]methanesulfonamide
- AKOS025382346
- 1903082-29-0
- N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide
-
- Inchi: 1S/C18H16FN3O2S/c19-17-7-1-4-14(10-17)13-25(23,24)22-12-16-6-3-9-21-18(16)15-5-2-8-20-11-15/h1-11,22H,12-13H2
- InChI Key: LZUPULNTYGFGRK-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=C(C=1)F)(NCC1=CC=CN=C1C1C=NC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 357.09472610g/mol
- Monoisotopic Mass: 357.09472610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 80.3Ų
N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6514-9523-2μmol |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-5μmol |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-10μmol |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-1mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-2mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-3mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-4mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-5mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-9523-10mg |
N-({[2,3'-bipyridine]-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide |
1903082-29-0 | 10mg |
$79.0 | 2023-09-08 |
N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide
Research Briefing on N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide (CAS: 1903082-29-0)
In recent years, the compound N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide (CAS: 1903082-29-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bipyridine and fluorophenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the coupling of the bipyridine and fluorophenyl moieties. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for ensuring reproducibility and scalability, which are essential for further preclinical and clinical development.
From a biological perspective, this compound has demonstrated notable activity in targeting specific kinases and receptors implicated in inflammatory and oncogenic pathways. In vitro assays have revealed its ability to inhibit key signaling molecules, such as JAK2 and PI3K, at nanomolar concentrations. Additionally, molecular docking studies suggest that the bipyridine group facilitates strong interactions with the ATP-binding sites of these enzymes, while the fluorophenyl moiety enhances binding affinity through hydrophobic interactions. These findings underscore the compound's potential as a lead candidate for the development of novel kinase inhibitors.
Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide. Animal models of rheumatoid arthritis and certain cancers have shown significant reductions in disease progression following treatment with this compound. Notably, its favorable bioavailability and low toxicity profile make it a promising candidate for further clinical evaluation. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future research.
In conclusion, N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and potent biological activity position it as a viable candidate for therapeutic development. Ongoing studies are expected to explore its efficacy in additional disease models and optimize its pharmacological properties. As the field advances, this compound may pave the way for new treatments targeting complex diseases with high unmet medical needs.
1903082-29-0 (N-({2,3'-bipyridine-3-yl}methyl)-1-(3-fluorophenyl)methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)